Pharmacuetical Impurity Standards
  • L-Hyoscyamine (Standard)
    L-Hyoscyamine (Standard)
    • Cat. No.:
    • B1206307
    • CAS No.:
    • 5934-50-9
    • Molecular Formula:
    • C17H23NO3
    • Molecular Weight:
    • 289.4 g/mol
    Description
    (S)-atropine is an atropine with a 2S-configuration. It is functionally related to a (S)-tropic acid. It is a conjugate base of a (S)-atropinium.
    Hyoscyamine is a tropane alkaloid and the levo-isomer of [atro...
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  • Butylparaben
    Butylparaben
    • Cat. No.:
    • B1668127
    • CAS No.:
    • 94-26-8
    • Molecular Formula:
    • C11H14O3
    • Molecular Weight:
    • 194.23 g/mol
    Description
    N-butyl-p-hydroxybenzoate appears as odorless white crystals or crystalline powder. Tasteless, but numbs the tongue. Aqueous solutions slightly acidic to litmus. (NTP, 1992)
    Butylparaben is an organic molecul...
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  • (R)-Clevidipine-13C,d3
    (R)-Clevidipine-13C,d3
    • Cat. No.:
    • B1669171
    • CAS No.:
    • 167221-71-8
    • Molecular Formula:
    • C21H23Cl2NO6
    • Molecular Weight:
    • 456.3 g/mol
    Description
    Clevidipine is a dihydropyridine.
    Clevidipine is a dihydropyridine L-type calcium channel blocker that is selective for vascular smooth muscle and is indicated for blood pressure reduction when oral therapy i...
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  • Oxibendazole
    Oxibendazole
    • Cat. No.:
    • B1677860
    • CAS No.:
    • 20559-55-1
    • Molecular Formula:
    • C12H15N3O3
    • Molecular Weight:
    • 249.27 g/mol
    Description
    N-(6-propoxy-1H-benzimidazol-2-yl)carbamic acid methyl ester is a member of benzimidazoles and a carbamate ester.
    Oxibendazole is a polymerase inhibitor in phase III trials for the treatment of helminth intes...
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  • Nimodipine
    Nimodipine
    • Cat. No.:
    • B1678889
    • CAS No.:
    • 66085-59-4
    • Molecular Formula:
    • C21H26N2O7
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Nimodipine can cause developmental toxicity according to state or federal government labeling requirements.
    Nimodipine is a dihydropyridine that is 1,4-dihydropyridine which is substituted by methyl groups at...
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  • Rabeprazole-thioether
    Rabeprazole-thioether
    • Cat. No.:
    • B1680414
    • CAS No.:
    • 117977-21-6
    • Molecular Formula:
    • C18H21N3O2S
    • Molecular Weight:
    • 343.4 g/mol
    Description
    structure in first source
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  • Emtricitabine
    Emtricitabine
    • Cat. No.:
    • B1680427
    • CAS No.:
    • 143491-54-7
    • Molecular Formula:
    • C8H10FN3O3S
    • Molecular Weight:
    • 247.25 g/mol
    Description
    Emtricitabine is an organofluorine compound that is 5-fluorocytosine substituted at the 1 position by a 2-(hydroxymethyl)-1,3-oxathiolan-5-yl group (2R,5S configuration). It is used in combination therapy for th...
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  • Cyclohexanecarboxylic acid
    Cyclohexanecarboxylic acid
    • Cat. No.:
    • B7760941
    • CAS No.:
    • 50825-29-1
    • Molecular Formula:
    • C7H12O2
    • Molecular Weight:
    • 128.17 g/mol
    Description
    Cyclohexanecarboxylic acid is a monocarboxylic acid that consists of cyclohexane substituted by a carboxy group. It is a conjugate acid of a cyclohexanecarboxylate.
    Cyclohexanecarboxylic acid has been reporte...
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  • 3-Bromo-2-methylpropionic acid
    3-Bromo-2-methylpropionic acid
    • Cat. No.:
    • B7945247
    • CAS No.:
    • 80586-28-3
    • Molecular Formula:
    • C4H7BrO2
    • Molecular Weight:
    • 167.00 g/mol
    Description
    3-Bromo-2-methylpropionic acid is a useful research compound. Its molecular formula is C4H7BrO2 and its molecular weight is 167.00 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 3-Bromo-2-m...
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  • Aminopterin
    Aminopterin
    • Cat. No.:
    • B15559734
    • CAS No.:
    • 54-62-6; 58602-66-7
    • Molecular Formula:
    • C19H20N8O5
    • Molecular Weight:
    • 440.4 g/mol
    Description
    Aminopterin can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts.
    Clusters of yellow needles. Used as a rodenticide, medicin...
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